![molecular formula C20H20N4O3S B2741009 3-(5-(1-(1-(thiophen-2-yl)cyclopentanecarbonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one CAS No. 1396748-31-4](/img/structure/B2741009.png)
3-(5-(1-(1-(thiophen-2-yl)cyclopentanecarbonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one
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Description
3-(5-(1-(1-(thiophen-2-yl)cyclopentanecarbonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research in the area of heterocyclic chemistry has led to the development of compounds with significant pharmacological activities. The synthesis of compounds containing azetidine, pyrrolidine, and piperidine derivatives, as well as 1,3,4-oxadiazole moieties, has been explored for their potential as selective receptor agonists and for their application in treating various conditions, including migraine due to their receptor activity profile and reduced side effects compared to traditional treatments (Habernickel, 2001).
Antimicrobial Applications
Novel azetidinones have been synthesized and evaluated for their antimicrobial activities, demonstrating potential as antibacterial and antifungal agents. These compounds, through cyclocondensation reactions, have shown efficacy against various microbial strains, highlighting the importance of structural features in antimicrobial activity (Prajapati & Thakur, 2014).
Anticancer Activity
The incorporation of 1,3,4-oxadiazole and azetidinone moieties into compounds has led to the development of potential anticancer agents. These compounds have been synthesized and characterized, with in vitro screening indicating significant activity against various cancer cell lines, demonstrating the role of these heterocyclic systems in inducing apoptosis and inhibiting cell proliferation (Zhang et al., 2005).
Antioxidant Properties
The design and synthesis of novel heterocyclic compounds, including indole derivatives paired with thiophene, have shown promising antioxidant activities. These activities are particularly relevant in the context of inhibiting reactive oxygen species (ROS) and providing a foundation for the development of high-efficiency antioxidants (Aziz et al., 2021).
Properties
IUPAC Name |
3-[5-[1-(1-thiophen-2-ylcyclopentanecarbonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl]-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3S/c25-17-14(5-3-9-21-17)16-22-18(27-23-16)13-11-24(12-13)19(26)20(7-1-2-8-20)15-6-4-10-28-15/h3-6,9-10,13H,1-2,7-8,11-12H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPSVZDRGASEGLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CS2)C(=O)N3CC(C3)C4=NC(=NO4)C5=CC=CNC5=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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